Cas no 345936-00-7 (4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)

• Product Name: 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• CAS No: 345936-00-7
• MF: C₁₆H₁₂N₄O₂S
• MW: 324.357081413269
• MDL: MFCD03009084
• CID: 3106583
• PubChem ID: 2427283
• Update Time: 2025-07-14

4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-mercapto-4-(4-methoxyphenyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• SR-01000050003
• AKOS001061741
• 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CS-0221038
• Z55928786
• 4-(4-methoxyphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• EN300-08201
• SR-01000050003-1
• 345936-00-7

• MDL： MFCD03009084
• Inchi： 1S/C16H12N4O2S/c1-22-11-8-6-10(7-9-11)19-14(21)12-4-2-3-5-13(12)20-15(19)17-18-16(20)23/h2-9H,1H3,(H,18,23)
• InChI Key： ZCNPLTHUEQLIJX-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N(C3C=CC(=CC=3)OC)C(C3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 324.06809681Da
• Monoisotopic Mass: 324.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one

Chemical Profile of 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS No. 345936-00-7)

The compound 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one, identified by its CAS number 345936-00-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a unique structural framework with promising biological activities, making it a subject of intense interest for researchers exploring novel therapeutic agents. The compound’s molecular architecture features a fused triazoloquinazoline core, which is appended with a 4-methoxyphenyl group and a sulfanyl moiety at the 1-position. Such structural motifs are often associated with enhanced binding affinity and selectivity towards biological targets.

Recent studies have highlighted the potential of triazoloquinazoline derivatives as scaffolds for developing drugs targeting various diseases. The presence of the sulfanyl group in this compound introduces a polar interaction site that can modulate binding interactions with biological receptors. This feature is particularly relevant in drug design, where optimizing solubility and bioavailability is critical. The 4-methoxyphenyl substituent further contributes to the compound’s pharmacophore by providing hydrophobic interactions and electronic modulation through the methoxy group’s electron-donating properties.

In the context of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward designing molecules with multi-target interactions. The triazoloquinazoline core is known to exhibit activity against enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. Preliminary computational studies suggest that the compound may interact with proteins such as kinases and transcription factors, which are key regulators in cellular pathways relevant to human health. These findings align with emerging research trends that emphasize structure-based drug design to improve therapeutic efficacy.

The pharmacological potential of 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one has been explored in several preclinical models. Its ability to modulate enzyme activity has been investigated in vitro using enzyme inhibition assays, where it demonstrated promising results against certain kinases implicated in tumor growth. Additionally, its interaction with cellular pathways has been studied using high-throughput screening techniques, revealing potential applications in anti-inflammatory therapies. These preliminary findings underscore the compound’s value as a lead molecule for further development.

The synthesis of this complex heterocyclic system involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the triazoloquinazoline ring system followed by functionalization at the 1-position with a sulfanyl group. The introduction of the 4-methoxyphenyl moiety is achieved through selective methylation or etherification techniques. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound at each synthetic stage.

The physicochemical properties of CAS No 345936-00-7 have been thoroughly characterized to assess its suitability for pharmaceutical applications. Solubility studies indicate moderate solubility in common organic solvents but limited water solubility, which may influence formulation strategies for drug delivery systems. Thermal analysis has revealed stable decomposition temperatures under controlled conditions, suggesting good shelf-life stability for future clinical trials or industrial applications.

Comparative analysis with structurally related compounds has provided insights into the relative potency and selectivity of this molecule. By modifying key pharmacophoric elements such as the position of substituents on the triazoloquinazoline core, researchers can fine-tune biological activity while minimizing off-target effects. This approach is consistent with current drug discovery paradigms that prioritize rational design over empirical screening.

The future development of 4-(4-methoxyphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one will likely involve optimization studies aimed at improving pharmacokinetic profiles and reducing potential toxicity. Advances in computational chemistry may also play a role in predicting optimal analogs based on machine learning models trained on large datasets of bioactive molecules. Such interdisciplinary approaches are essential for translating laboratory discoveries into viable therapeutic candidates.

In conclusion,CAS No 345936-00-7 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as an attractive candidate for further exploration in drug development pipelines targeting chronic diseases and beyond. As research continues to uncover new biological targets and synthetic methodologies,this molecule stands as an example of how innovative chemistry can drive progress toward improved human health outcomes.